Cas no 852372-51-1 (N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• CAS No: 852372-51-1
• MF: C₂₀H₁₇N₅O₂S
• MW: 391.446282148361
• CID: 5805070
• PubChem ID: 7117823
• Update Time: 2025-10-29

N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-methoxyphenyl)-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-
• N-(3-methoxyphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide
• 852372-51-1
• AB00671892-01
• SR-01000135157-1
• N-(3-methoxyphenyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• F0676-0037
• N-(3-methoxyphenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• AKOS024595063
• SR-01000135157
• N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide

• Inchi： 1S/C20H17N5O2S/c1-27-16-9-5-8-15(12-16)21-18(26)13-28-19-11-10-17-22-23-20(25(17)24-19)14-6-3-2-4-7-14/h2-12H,13H2,1H3,(H,21,26)
• InChI Key： AJOBQJLVPYZDLS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 391.11029598g/mol
• Monoisotopic Mass: 391.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide

N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(3-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide, identified by the CAS number 852372-51-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methoxyphenyl group and a triazolopyridazine moiety connected via a sulfanyl (sulfur-containing) linkage. The molecule's design suggests its role in advanced chemical synthesis and drug development.

The synthesis of this compound involves multi-step reactions, including the formation of the triazolopyridazine ring system and subsequent coupling with the methoxyphenyl group. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the sulfanyl group further enhances the molecule's reactivity and bioavailability, making it a promising candidate for drug delivery systems.

Recent research has focused on the pharmacological properties of N-(3-methoxyphenyl)-2-{[3-phenyl-1,2,4triazolo[4,3-b]pyridazin6]sulfanyl}acetamide. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development. These findings underscore the compound's versatility and its potential impact on therapeutic interventions.

In terms of structural analysis, the molecule exhibits a high degree of symmetry and conjugation within its heterocyclic core. This structural feature not only contributes to its stability but also enhances its electronic properties. Computational studies using density functional theory (DFT) have revealed that the compound's electronic distribution facilitates interactions with biomolecules, further supporting its role in drug design.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its use in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently. These applications highlight the compound's dual role in both therapeutic and technological advancements.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. By utilizing eco-friendly solvents and catalysts, chemists have reduced the environmental impact of its production process. This shift towards sustainable practices aligns with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, N-(3-methoxyphenyl)-2-{[3-phenyl-1,2,4triazolo[4,3-b]pyridazin6]sulfanyl}acetamide (CAS No. 852372-51) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.